Cas no 522613-61-2 (tert-butyl N-(2-bromo-4-methoxyphenyl)carbamate)

• Product Name: tert-butyl N-(2-bromo-4-methoxyphenyl)carbamate
• CAS No: 522613-61-2
• MF: C₁₂H₁₆BrNO₃
• MW: 302.164342880249
• MDL: MFCD24465761
• CID: 3035498
• PubChem ID: 11278031
• Update Time: 2025-06-19

tert-butyl N-(2-bromo-4-methoxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• (2-bromo-4-methoxy-phenyl)-carbamic acid tert-butyl ester
• (2-bromo-4-methoxyphenyl)carbamic acid tert-butyl ester; tert-butyl (2-bromo-4-methoxyphenyl)carbamate; t-butyl (2-bromo-4-methoxyphenyl)carbamate
• tert-butyl N-(2-bromo-4-methoxyphenyl)carbamate
• EN300-2006755
• G61650
• 522613-61-2
• tert-Butyl (2-bromo-4-methoxyphenyl)carbamate
• CS-0372311
• SCHEMBL24253966

• MDL： MFCD24465761
• Inchi： 1S/C12H16BrNO3/c1-12(2,3)17-11(15)14-10-6-5-8(16-4)7-9(10)13/h5-7H,1-4H3,(H,14,15)
• InChI Key： QGPFCANSSQPWBU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 301.03100
• Monoisotopic Mass: 301.03136Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.56000
• LogP: 3.87770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on tert-butyl N-(2-bromo-4-methoxyphenyl)carbamate

Professional Introduction to Tert-butyl N-(2-bromo-4-methoxyphenyl)carbamate (CAS No. 522613-61-2)

Tert-butyl N-(2-bromo-4-methoxyphenyl)carbamate, a compound with the CAS number 522613-61-2, is a significant molecule in the field of pharmaceutical chemistry and has garnered considerable attention due to its versatile applications. This compound, featuring a tert-butyl group and an N-substituted benzene ring with bromine and methoxy substituents, exhibits unique chemical properties that make it valuable in synthetic organic chemistry and drug development.

The structural composition of Tert-butyl N-(2-bromo-4-methoxyphenyl)carbamate includes a carbamate functional group, which is known for its role in the synthesis of various bioactive molecules. The presence of both bromine and methoxy groups on the aromatic ring enhances its reactivity, making it a useful intermediate in the preparation of more complex molecules. This compound's ability to participate in nucleophilic substitution reactions and its stability under various reaction conditions have made it a preferred choice for researchers working on the development of novel pharmaceuticals.

In recent years, the pharmaceutical industry has seen a surge in the use of carbamate derivatives due to their potential as pharmacophores. Tert-butyl N-(2-bromo-4-methoxyphenyl)carbamate, with its specific substitution pattern, has been explored in several research studies for its potential applications in medicinal chemistry. Its role as a building block in the synthesis of more complex molecules has been highlighted in various academic publications.

One of the most notable applications of Tert-butyl N-(2-bromo-4-methoxyphenyl)carbamate is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. Researchers have leveraged the reactivity of this compound to develop novel inhibitors targeting specific kinases. For instance, studies have shown that derivatives of Tert-butyl N-(2-bromo-4-methoxyphenyl)carbamate can be modified to create potent inhibitors with improved selectivity and efficacy.

The carbamate group in Tert-butyl N-(2-bromo-4-methoxyphenyl)carbamate also makes it a valuable intermediate in the synthesis of protease inhibitors. Proteases are another class of enzymes that are involved in numerous biological processes, and their inhibition has been shown to be effective against various diseases. The ability to functionalize this compound allows researchers to tailor its properties for specific applications, making it a versatile tool in drug discovery.

Recent advancements in computational chemistry have further enhanced the utility of Tert-butyl N-(2-bromo-4-methoxyphenyl)carbamate. Molecular modeling studies have been conducted to understand its interactions with biological targets at an atomic level. These studies have provided insights into how modifications to the structure can improve binding affinity and reduce off-target effects. The integration of machine learning algorithms has also enabled researchers to predict the properties of derivatives before they are synthesized, significantly accelerating the drug discovery process.

The synthetic methodologies for Tert-butyl N-(2-bromo-4-methoxyphenyl)carbamate have also seen considerable development. Researchers have optimized protocols for its preparation, ensuring high yields and purity. These advancements have made it more accessible for use in both academic and industrial settings. The compound's stability under various storage conditions has also been studied, ensuring that it remains viable for long-term projects.

The environmental impact of using Tert-butyl N-(2-bromo-4-methoxyphenyl)carbamate has also been considered in recent research. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with the broader goal of sustainable chemistry, which aims to make chemical processes more environmentally friendly without compromising efficiency.

In conclusion, Tert-butyl N-(2-bromo-4-methoxyphenyl)carbamate (CAS No. 522613-61-2) is a multifaceted compound with significant applications in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly kinase inhibitors and protease inhibitors. Recent research advancements have further expanded its utility through computational chemistry and optimized synthetic methodologies. As the field continues to evolve, this compound is expected to play an even greater role in drug discovery and development.